2,4-dichloro-N-(2-isopropyl-6-methylphenyl)benzamide

• IUPAC Name: 2,4-dichloro-N-(2-methyl-6-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C17H17Cl2NO/c1-10(2)13-6-4-5-11(3)16(13)20-17(21)14-8-7-12(18)9-15(14)19/h4-10H,1-3H3,(H,20,21)
• InChI Key: RFKPPADFTKIOAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)C)NC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H17Cl2NO
• Molecular Weight: 322.2 g/mol

Description

2,4-dichloro-N-(2-isopropyl-6-methylphenyl)benzamide is a chemical compound with the molecular formula C17H17Cl2NO. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers.

Molecular Structure Analysis

The molecular structure of 2,4-dichloro-N-(2-isopropyl-6-methylphenyl)benzamide consists of 17 carbon atoms, 17 hydrogen atoms, 2 chlorine atoms, 1 nitrogen atom, and 1 oxygen atom. The exact structure can be determined using techniques such as Fourier-transform infrared (FT-IR) and nuclear magnetic resonance (NMR) spectroscopies.

Scientific Research Applications

Chemical Synthesis

• Building Block : Researchers use it as a building block in the synthesis of other compounds. .

Environmental Toxicology

• . Understanding its environmental impact is crucial for sustainable use.

Biological Activity Exploration

• . Researchers continue to explore its potential in drug discovery.

Rare and Unique Chemicals Collection

• Sigma-Aldrich : This compound is part of a collection of rare and unique chemicals provided to early discovery researchers. .

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Mechanism of Action

Mode of Action

The dichloro and isopropyl-methylphenyl groups may also influence its interactions .

Biochemical Pathways

Given the broad range of biological activities exhibited by similar compounds, it is likely that multiple pathways could be affected .

Pharmacokinetics

These properties would greatly influence the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .